Cas no 2227206-01-9 (benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride)

• Product Name: benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride
• CAS No: 2227206-01-9
• MF: C₁₄H₁₇Cl₂N₃O₂
• MW: 330.21
• MDL: MFCD31695974
• CID: 5106699
• PubChem ID: 134819018
• Update Time: 2026-03-03

benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride
• PB42023
• P17993
• 2227206-01-9
• benzyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate;dihydrochloride
• CS-0184766
• BENZYL 5H,6H,7H,8H-IMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE 2HCL
• BENZYL5H,6H,7H,8H-IMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE2HCL
• Benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate diHCl
• MFCD31695974
• AS-78406

• MDL： MFCD31695974
• Inchi： 1S/C14H15N3O2.2ClH/c18-14(19-10-11-4-2-1-3-5-11)12-9-17-7-6-15-8-13(17)16-12;;/h1-5,9,15H,6-8,10H2;2*1H
• InChI Key： GENBJQWOLPEDBR-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC3=CC=CC=C3)=O)=CN1CCNC2.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 329.0697822g/mol
• Monoisotopic Mass: 329.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride

Comprehensive Overview of Benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate Dihydrochloride (CAS No. 2227206-01-9)

The compound benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride (CAS No. 2227206-01-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, featuring an imidazo[1,2-a]pyrazine core, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has witnessed a surge in studies exploring imidazo[1,2-a]pyrazine derivatives due to their versatile pharmacological properties. The benzyl carboxylate moiety in this compound enhances its bioavailability, making it a valuable scaffold for optimizing drug-like properties. With the rise of AI-driven drug design and computational chemistry, compounds like CAS 2227206-01-9 are increasingly being screened in virtual libraries to identify novel therapeutic agents.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for benzyl imidazo[1,2-a]pyrazine-2-carboxylate derivatives?" Synthetic chemists often employ multistep organic reactions, including condensation and cyclization strategies, to construct the imidazo[1,2-a]pyrazine ring system. The dihydrochloride salt form (dihydrochloride) further improves solubility, a critical factor for in vitro and in vivo assays. This aligns with the industry's focus on drug solubility enhancement techniques.

From a commercial perspective, CAS 2227206-01-9 is often listed by suppliers specializing in pharmaceutical intermediates and building blocks. Its relevance to fragment-based drug discovery (FBDD) has also been highlighted in several patent applications, particularly in the context of cancer immunotherapy and neurodegenerative disease research. These areas represent high-priority topics in global health, as evidenced by trending searches like "new small molecules for Alzheimer's disease" and "kinase inhibitors in immuno-oncology."

Analytical characterization of benzyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate dihydrochloride typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure batch-to-batch consistency, a key concern for researchers engaged in preclinical studies. Notably, the compound's stability under various pH conditions has been investigated to address formulation challenges—a topic frequently queried as "how to improve API stability in solid dosage forms."

In conclusion, CAS 2227206-01-9 exemplifies the intersection of medicinal chemistry and modern drug development paradigms. Its structural features and derivatization potential make it a compelling subject for both academic and industrial research, particularly in the era of personalized medicine and high-throughput screening. As the demand for innovative therapeutic agents grows, compounds like this will undoubtedly remain at the forefront of scientific inquiry.